Cas no 114431-72-0 (4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]benzoic acid methyl ester)

4-[(2E)-3-(Dimethylamino)-1-oxo-2-propen-1-yl]benzoic acid methyl ester is a methyl ester derivative featuring a conjugated enone system with a dimethylamino substituent. This compound is of interest in organic synthesis due to its α,β-unsaturated carbonyl structure, which facilitates Michael addition reactions and other nucleophilic transformations. The dimethylamino group enhances electron density, influencing reactivity in cyclization and condensation processes. Its benzoate moiety provides stability while allowing further functionalization. The compound is typically utilized as an intermediate in the preparation of pharmaceuticals, agrochemicals, or advanced materials. Its well-defined structure and reactivity make it a valuable building block for constructing complex molecular frameworks under controlled conditions.

4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]benzoic acid methyl ester structure

114431-72-0 structure

Product Name:4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]benzoic acid methyl ester

CAS No:114431-72-0

MF:C₁₃H₁₅NO₃

MW:233.263103723526

MDL:MFCD09908108

CID:2189495

PubChem ID:10561611

Update Time:2025-06-06

4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]benzoic acid methyl ester
- Methyl 4-[3-(dimethylamino)prop-2-enoyl]benzoate
- Methyl4-[3-(dimethylamino)prop-2-enoyl]benzoate
- (E)-Methyl 4-(3-(diMethylaMino)acryloyl)benzoate
- methyl 4-[(2E)-3-(dimethylamino)prop-2-enoyl]benzoate
- enzoic acid, 4-[3-(dimethylamino)-1-oxo-2-propenyl]-, methyl ester,(E)-
- Benzoic acid, 4-[3-(dimethylamino)-1-oxo-2-propenyl]-, methyl ester,(E)-
- methyl 4-[(E)-3-(dimethylamino)prop-2-enoyl]benzoate
- LRDCVLADWWVIHL-CMDGGOBGSA-N
- AS-8643
- (E)-methyl4-(3-(dimethylamino)acryloyl)benzoate
- MFCD09908108
- SCHEMBL950108
- AKOS032945836
- Methyl 4-[(2E)-3-(diMethyl amino)-1-oxo-2-propen-1-yl]benzoate
- DB-305339
- 114431-72-0
- MDL： MFCD09908108
- Inchi： 1S/C13H15NO3/c1-14(2)9-8-12(15)10-4-6-11(7-5-10)13(16)17-3/h4-9H,1-3H3/b9-8+
- InChI Key： LRDCVLADWWVIHL-CMDGGOBGSA-N
- SMILES： O(C)C(C1C=CC(C(/C=C/N(C)C)=O)=CC=1)=O

Computed Properties

Exact Mass: 233.10519334g/mol
Monoisotopic Mass: 233.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 46.6Å²

Experimental Properties

Density: 1.114

4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]benzoic acid methyl ester Pricemore >>

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